Cas no 2172119-83-2 (tert-butyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2172119-83-2
• MF: C₁₄H₁₈ClNO₄S
• MW: 331.81502199173
• CID: 5800230
• PubChem ID: 165877562
• Update Time: 2025-05-25

tert-butyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate
• tert-butyl 3-[(chlorosulfonyl)methyl]-2,3-dihydro-1H-indole-1-carboxylate
• 2172119-83-2
• EN300-1577713

• Inchi： 1S/C14H18ClNO4S/c1-14(2,3)20-13(17)16-8-10(9-21(15,18)19)11-6-4-5-7-12(11)16/h4-7,10H,8-9H2,1-3H3
• InChI Key： WIGXHRXULRWDLA-UHFFFAOYSA-N
• SMILES： ClS(CC1C2C=CC=CC=2N(C(=O)OC(C)(C)C)C1)(=O)=O

Computed Properties

• Exact Mass: 331.0645069g/mol
• Monoisotopic Mass: 331.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate

Comprehensive Overview of tert-butyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2172119-83-2)

The compound tert-butyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2172119-83-2) is a specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorosulfonyl group and a tert-butyl carboxylate moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in organic synthesis and its role in developing novel bioactive compounds.

In recent years, the demand for tert-butyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate has surged, driven by advancements in drug discovery and the need for efficient synthetic routes. The compound's CAS number 2172119-83-2 is frequently searched in academic and industrial databases, reflecting its growing importance. Its applications span across the development of protease inhibitors, kinase inhibitors, and other therapeutic agents, aligning with current trends in precision medicine and targeted therapies.

One of the key features of tert-butyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate is its reactivity, which allows for selective modifications at the chlorosulfonyl and tert-butyl positions. This property is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid diversification of molecular scaffolds is essential. The compound's stability under various conditions also makes it a preferred choice for multi-step synthetic processes.

From an environmental and regulatory perspective, tert-butyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate is handled with standard laboratory safety protocols. Its use in controlled environments ensures minimal environmental impact, addressing the increasing focus on sustainable chemistry. Researchers often inquire about its solubility, storage conditions, and compatibility with other reagents, highlighting the need for detailed technical data sheets.

The synthesis of tert-butyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate typically involves multi-step organic reactions, including sulfonylation and carboxylation. Optimizing these processes is a hot topic in synthetic chemistry, as it directly impacts yield and purity. Recent publications have explored catalytic methods and green chemistry approaches to enhance the efficiency of producing this compound, catering to the industry's push for cost-effective and eco-friendly solutions.

In summary, tert-butyl 3-(chlorosulfonyl)methyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2172119-83-2) is a pivotal intermediate in modern chemical research. Its structural complexity and functional diversity make it indispensable for developing next-generation pharmaceuticals and agrochemicals. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation in synthetic and medicinal chemistry.